BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Function of LY2365109
Hydrochloride: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LY2365109 hydrochloride
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Abstract

LY2365109 hydrochloride is a potent and highly selective competitive inhibitor of the glycine
transporter 1 (GlyT1). Its primary function is to elevate extracellular glycine concentrations in
the central nervous system, thereby potentiating N-methyl-D-aspartate (NMDA) receptor-
mediated neurotransmission. This mechanism of action has positioned LY2365109 as a
valuable research tool and a potential therapeutic agent for neurological and psychiatric
disorders characterized by hypoglutamatergic function, such as schizophrenia, and for
conditions involving neuronal hyperexcitability, including epilepsy. This technical guide provides
an in-depth overview of the function, mechanism of action, and preclinical data associated with
LY2365109 hydrochloride.

Introduction

Glycine is a crucial amino acid in the central nervous system, acting as both an inhibitory
neurotransmitter via strychnine-sensitive glycine receptors and as an essential co-agonist at
the glycine binding site of the NMDA receptor. The concentration of glycine in the synaptic cleft
is tightly regulated by glycine transporters. Glycine transporter 1 (GlyT1), predominantly located
on glial cells surrounding synapses, is a key regulator of extracellular glycine levels. By
inhibiting the reuptake of glycine, GlyT1 inhibitors effectively increase the concentration of this
co-agonist in the vicinity of NMDA receptors, leading to enhanced glutamatergic signaling.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2974147?utm_src=pdf-interest
https://www.benchchem.com/product/b2974147?utm_src=pdf-body
https://www.benchchem.com/product/b2974147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2974147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

LY2365109 hydrochloride has emerged as a significant compound for studying the
physiological and pathological roles of GlyT1. Its high potency and selectivity allow for precise
modulation of the glycinergic system, providing insights into its therapeutic potential.

Mechanism of Action

The principal function of LY2365109 hydrochloride is the competitive inhibition of GlyT1. This
inhibition leads to a subsequent increase in extracellular glycine levels. The elevated glycine
concentration enhances the activation of NMDA receptors, which are critical for synaptic
plasticity, learning, and memory. In conditions where NMDA receptor function is compromised,
such as in schizophrenia, augmenting their activity through GlyT1 inhibition is a promising
therapeutic strategy. Conversely, by modulating neuronal excitability, GlyT1 inhibition has also
been shown to have anticonvulsant effects.

Signaling Pathway of LY2365109 Hydrochloride
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 To cite this document: BenchChem. [Unraveling the Function of LY2365109 Hydrochloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2974147#what-is-the-function-of-ly2365109-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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